Cas no 4242-13-1 (Naphthalene, 1,2-dihydro-7-methoxy-4-methyl-)

• Product Name: Naphthalene, 1,2-dihydro-7-methoxy-4-methyl-
• CAS No: 4242-13-1
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 1516883
• PubChem ID: 11829938
• Update Time: 2025-04-24

Naphthalene, 1,2-dihydro-7-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1,2-dihydro-7-methoxy-4-methyl-
• 7-methoxy-4-methyl-1,2-dihydronaphthalene
• 4242-13-1
• Dihydro-7-methoxy-4-methylnaphthalene
• 6-Methoxy-1-methyl-3,4-dihydronaphthalene
• SOBBOKZDMRLHAF-UHFFFAOYSA-N
• SCHEMBL316976
• 6-methoxy-1-methyl-3,4-dihydro-naphthalene
• DTXSID60474026
• 6-Methoxy-l-methyl-3,4-dihydronaphthalene
• 7-Methoxy-4-methyl-1,2-dihydro-naphthalene
• Dihydro-7-methoxy-4-methylnapthalene
• SCHEMBL12119770

• Inchi： 1S/C12H14O/c1-9-4-3-5-10-8-11(13-2)6-7-12(9)10/h4,6-8H,3,5H2,1-2H3
• InChI Key： SOBBOKZDMRLHAF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C)=CCCC=2C=1

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene, 1,2-dihydro-7-methoxy-4-methyl-

Comprehensive Guide to Naphthalene, 1,2-dihydro-7-methoxy-4-methyl- (CAS No. 4242-13-1): Properties, Applications, and Market Insights

Naphthalene, 1,2-dihydro-7-methoxy-4-methyl- (CAS No. 4242-13-1) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, belonging to the naphthalene derivatives family, is characterized by its unique molecular structure, which includes a methoxy group and a methyl group attached to a partially hydrogenated naphthalene ring. Its chemical formula and structural features make it a valuable intermediate in the synthesis of more complex molecules.

The growing interest in 1,2-dihydro-7-methoxy-4-methylnaphthalene is driven by its versatility in pharmaceutical intermediates and organic synthesis. Researchers and manufacturers are increasingly exploring its potential due to its favorable reactivity and stability under various conditions. In recent years, the demand for specialty chemicals like this compound has surged, particularly in the development of novel therapeutic agents and advanced materials.

One of the key properties of Naphthalene, 1,2-dihydro-7-methoxy-4-methyl- is its solubility profile. It exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane, which makes it suitable for various chemical reactions and formulation processes. The presence of the methoxy group enhances its electron-donating capabilities, making it a valuable building block in electrophilic aromatic substitution reactions.

In the pharmaceutical industry, CAS 4242-13-1 has shown promise as a precursor in the synthesis of bioactive molecules. Recent studies have highlighted its potential in creating compounds with anti-inflammatory and antioxidant properties, aligning with the current market trend towards natural product-inspired drug discovery. This application is particularly relevant given the increasing consumer preference for plant-derived therapeutics and sustainable medicine.

The compound's role in material science is another area of growing interest. Its aromatic structure and functional groups make it suitable for developing advanced polymers and liquid crystal materials. With the global push towards smart materials and eco-friendly alternatives, researchers are investigating how methoxy-substituted naphthalene derivatives can contribute to these innovations.

From a market perspective, the production and supply of Naphthalene, 1,2-dihydro-7-methoxy-4-methyl- have seen steady growth. The compound is primarily manufactured by specialized fine chemical producers who cater to the research and development sector. Current market analysis indicates an increasing demand from Asia-Pacific regions, particularly in countries with growing pharmaceutical and chemical industries.

Quality control is paramount when working with CAS 4242-13-1. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity and spectroscopic characterization (NMR, MS). These quality assurances are crucial for researchers who require high-purity compounds for their synthetic applications and biological studies.

Environmental considerations are also important when discussing naphthalene derivatives. While 1,2-dihydro-7-methoxy-4-methylnaphthalene is not classified as hazardous under current regulations, proper laboratory handling procedures should always be followed. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research, reflecting the chemical industry's commitment to green chemistry principles.

For researchers interested in working with this compound, several key questions frequently arise: "What are the optimal storage conditions for Naphthalene, 1,2-dihydro-7-methoxy-4-methyl-?" (Answer: store in cool, dry conditions under inert atmosphere), "What are its main spectroscopic characteristics?" (distinctive NMR peaks at δ 2.3 for methyl and δ 3.8 for methoxy protons), and "What are its most common synthetic applications?" (widely used as building block for complex heterocycles).

The future outlook for 4242-13-1 appears promising, with potential applications expanding into agrochemicals, flavor and fragrance chemistry, and electronic materials. As synthetic methodologies continue to advance, particularly in catalytic hydrogenation and selective functionalization, the accessibility and utility of this compound are expected to increase significantly.

In conclusion, Naphthalene, 1,2-dihydro-7-methoxy-4-methyl- represents an important member of the functionalized naphthalene family with diverse applications across multiple industries. Its combination of chemical stability, structural versatility, and synthetic utility ensures its continued relevance in both academic research and industrial applications. As the demand for specialty organic intermediates grows, compounds like this will play an increasingly vital role in the development of new materials and bioactive molecules.